Cas no 444020-71-7 (7-Iodo-7-deaza-D-guanosine)

7-Iodo-7-deaza-D-guanosine structure
7-Iodo-7-deaza-D-guanosine structure
Product Name:7-Iodo-7-deaza-D-guanosine
CAS No:444020-71-7
MF:C11H13IN4O4
MW:392.149794340134
CID:1065751
PubChem ID:16760523
Update Time:2025-04-20

7-Iodo-7-deaza-D-guanosine Chemical and Physical Properties

Names and Identifiers

    • 7-IODO-7-DEAZA-2'-DEOXY-D-GUANOSINE
    • BMK1-F1
    • HMS1792M09
    • NCGC00163302-03
    • BiomolKI_000049
    • 4-Amino-5-iodo-7-(b-D-ribofuranosyl)pyrrolo[2,3-d]pyrimidine;7-Iodotubercidin
    • CCG-100653
    • Z2216889315
    • 4-Amino-5-iodo-7-(beta-D-ribofuranosyl)pyrrolo[2,3-d]pyrimidine
    • AKOS030242162
    • NCGC00163302-01
    • 2-(4-amino-5-iodo-7-pyrrolo[2,3-d]pyrimidinyl)-5-(hydroxymethyl)oxolane-3,4-diol
    • KBio2_005703
    • CHEBI:93817
    • IDI1_002199
    • KBio3_001013
    • NSC113939
    • 444020-71-7
    • NSC-113939
    • NCGC00096117-01
    • 7-Deaza-7-iodoadenosine
    • Bio2_000924
    • BSPBio_001227
    • KBioGR_000567
    • WHSIXKUPQCKWBY-UHFFFAOYSA-N
    • KBio2_003135
    • BiomolKI2_000055
    • NCGC00163302-04
    • NCGC00163302-02
    • BRD-A18497530-001-04-6
    • Q27165541
    • Bio2_000444
    • 7-Iodo-7-deaza-D-guanosine
    • CHEMBL63388
    • HMS1362M09
    • KBio3_001014
    • NSC 113939
    • BRD-A18497530-001-03-8
    • KBio2_000567
    • SCHEMBL2043545
    • KBioSS_000567
    • HMS1990M09
    • (2S,3S,4R,5S)-2-(4-amino-5-iodo-7H-pyrrolo[2,3-d]pyrimidin-7-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
    • Inchi: 1S/C11H13IN4O4/c12-4-1-16(10-6(4)9(13)14-3-15-10)11-8(19)7(18)5(2-17)20-11/h1,3,5,7-8,11,17-19H,2H2,(H2,13,14,15)/t5-,7+,8?,11-/m1/s1
    • InChI Key: WHSIXKUPQCKWBY-INWNYVOZSA-N
    • SMILES: IC1C2=C(N)N=CN=C2N(C=1)[C@H]1C([C@H]([C@@H](CO)O1)O)O

Computed Properties

  • Exact Mass: 391.99815g/mol
  • Monoisotopic Mass: 391.99815g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 365
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 127Ų
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